Cas no 2227722-05-4 (methyl (3S)-3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanoate
• CAS No: 2227722-05-4
• MF: C₇H₉N₃O₅
• MW: 215.163461446762
• CID: 6440799
• PubChem ID: 165671989
• Update Time: 2025-05-21

methyl (3S)-3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanoate
• 2227722-05-4
• EN300-1791988

• Inchi： 1S/C7H9N3O5/c1-15-6(12)2-5(11)7-4(10(13)14)3-8-9-7/h3,5,11H,2H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： PXECYSYTDQNDAD-YFKPBYRVSA-N
• SMILES： O[C@@H](CC(=O)OC)C1=C(C=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.05422040g/mol
• Monoisotopic Mass: 215.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 121Ų

Additional information on methyl (3S)-3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanoate

Comprehensive Overview of Methyl (3S)-3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanoate (CAS No. 2227722-05-4)

The compound methyl (3S)-3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanoate (CAS No. 2227722-05-4) is a chiral ester derivative featuring a 4-nitro-1H-pyrazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both hydroxy and nitro functional groups on the pyrazole ring makes it a versatile intermediate for synthesizing compounds with diverse biological activities.

In recent years, the demand for chiral synthons like methyl (3S)-3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanoate has surged, driven by the growing emphasis on enantioselective synthesis in drug development. Researchers frequently search for "CAS 2227722-05-4 applications" or "synthesis of nitro-pyrazole derivatives," reflecting the compound's relevance in modern organic chemistry. Its stereocenter at the 3-position allows for the creation of optically active products, a critical factor in designing therapeutics with reduced side effects.

The 4-nitro-1H-pyrazole core in this compound is particularly noteworthy, as pyrazole derivatives are known for their wide-ranging pharmacological properties, including anti-inflammatory and antimicrobial effects. Queries such as "pyrazole-based drug discovery 2024" highlight the sustained interest in this heterocycle. When combined with the methyl propanoate side chain, the molecule exhibits improved solubility and bioavailability, making it advantageous for formulation studies.

From a synthetic chemistry perspective, methyl (3S)-3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanoate serves as a precursor for more complex architectures. Laboratory protocols often focus on "enantioselective reduction of β-keto esters" or "N-protection strategies for nitro-pyrazoles," underscoring the compound's utility in multistep syntheses. The nitro group can be selectively reduced to amines or converted into other functionalities, enabling diverse structural modifications.

Environmental and regulatory considerations have also shaped recent discussions around this compound. With increasing searches for "green chemistry approaches to pyrazole synthesis," researchers are exploring catalytic methods to produce CAS 2227722-05-4 with minimal waste. The compound's stability under physiological conditions makes it a candidate for "prodrug design" studies, another trending topic in medicinal chemistry circles.

Analytical characterization of methyl (3S)-3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanoate typically involves advanced techniques like chiral HPLC and X-ray crystallography to confirm its absolute configuration—a frequent subject in "stereochemistry verification methods" queries. The crystalline nature of the compound facilitates purification, addressing common industrial challenges in isolating high-purity chiral intermediates.

In material science applications, the nitro-pyrazole unit contributes to electron-deficient character, sparking interest in "organic electronic materials" research. While not explosive, the compound's thermal stability profile (often searched as "thermal decomposition of nitro heterocycles") makes it suitable for high-temperature processes—a valuable trait for polymer modification studies.

The commercial availability of CAS 2227722-05-4 has increased substantially, with suppliers highlighting its "pharma-grade purity" in product listings. This aligns with industry demands for reliable building blocks in small molecule drug development, particularly for kinase inhibitors where pyrazole motifs are prevalent. Current patents frequently cite similar structures, indicating sustained innovation in this chemical space.

Future research directions may explore the compound's potential in "bioconjugation chemistry" or as a scaffold for "targeted drug delivery systems." The hydroxy group offers a handle for further derivatization, while the ester functionality allows for controlled release profiles—features increasingly important in personalized medicine approaches that dominate contemporary pharmaceutical discourse.